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Compound of Interest

Compound Name: N-Nitrosofolicacid

Cat. No.: B15389769

N-Nitrosofolic Acid: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Nitrosofolic acid, a nitrosamine
impurity and derivative of folic acid. This document consolidates critical information regarding
its chemical identity, biological activity, and analytical detection methodologies to support
research and development activities.

Chemical Identity

N-Nitrosofolic acid is a compound of interest due to its potential presence as an impurity in folic
acid supplements and its biological activities, including reported cytotoxicity in cancer cells.[1]
There are two primary CAS numbers associated with N-Nitrosofolic acid, which may refer to
isomers or the same compound in different databases.
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CAS Number IUPAC Name Molecular Formula  Molecular Weight

N-(4-(((2-amino-4-
oxo0-1,4-
dihydropteridin-6-
29291-35-8 _ C19H18N8O7 470.40 g/mol
yl)methyl)amino)benz
oyl)-N-nitroso-L-

glutamic acid[1]

(S)-2-(4-(((2-amino-4-
oxo-1,4-
dihydropteridin-6-
26360-21-4 yl)methyl) C19H18N80O7 470.40 g/mol
(nitroso)amino)benza
mido)pentanedioic
acid[2]

Synonyms: The following are common synonyms for N-Nitrosofolic acid:
o CCRIS 466[1][3]

e N-nitroso-N-pteroyl-L-glutamic acid[1][3][4]

e Glutamic acid, N-nitroso-N-pteroyl-, L-[1][3][5]

 Nitrosofolic acid[1][2][5]

e N10-Nitroso Folic Acid[2][6]

e (4-(((2-Amino-4-oxo-4,8-dihydropteridin-6-yl)methyl)(nitroso)amino)benzoyl)-L-glutamic
acid[5]

Quantitative Data Summary

The following tables summarize key quantitative data related to the biological activity and
regulatory limits of N-Nitrosofolic acid.

Table 1: In Vitro Cytotoxicity
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Cell Line Assay Type ICso0 Value Reference
Human Leukemia ) ) o
Proliferation Inhibition 10-20 uM [1]
(HL-60)
Breast Cancer (MCF- ] ) o
7 Proliferation Inhibition 10-20 uM [1]
Table 2: Analytical and Regulatory Limits
Regulatory
Parameter Value Reference
Body/Method

Maximum Permitted
) 1,500 ng/day
Daily Intake

EMA & U.S. FDA

[7]

Limit of Quantification

) 10 pg/kg LC-MS/MS [7]
(in supplements)
Limit of Detection (in 4 ug/g with respect to
) ) LC-MS/MS [8][9]
supplements) folic acid
Limit of Quantification 10 pg/g with respect
Q HS P LC-MS/MS [8][9]

(in supplements) to folic acid

Experimental Protocols

Determination of N-Nitrosofolic Acid in Folic Acid and Multivitamin Supplements by LC-

MS/MS[8][9]

This section details the methodology for the quantification of N-Nitrosofolic acid in complex

matrices such as multivitamin supplements.

1. Sample Preparation and Extraction:

 Internal Standard: Prepare a stock solution of N-nitroso folic acid-d4 (Isotope internal

standard) at a concentration of 5 ng/mL.
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Extraction Solvent: Prepare a solution of 0.1% ammonia in methanol (MeOH) and water (9:1,
vIv).

Extraction Procedure:

o

Accurately weigh the sample to be analyzed.

Add a known volume of the internal standard solution.

[¢]

o

Add the extraction solvent to the sample.

[e]

Vortex or sonicate the mixture to ensure complete extraction of the analyte.

o

Centrifuge the sample to pellet any solid material.

[¢]

Collect the supernatant for LC-MS/MS analysis.

. Liquid Chromatography (LC) Conditions:
Mobile Phase A: 0.1% formic acid in deionized water.
Mobile Phase B: Methanol.

Gradient Elution: A suitable gradient program should be developed to achieve separation of
N-Nitrosofolic acid from other matrix components.

. Mass Spectrometry (MS) Conditions:
lonization Mode: Negative lonization Mode.
Scan Type: Multiple Reaction Monitoring (MRM).

MRM Transitions: Specific precursor-to-product ion transitions for both N-Nitrosofolic acid
and the deuterated internal standard must be determined and optimized.

. Method Validation:

Linearity: Establish a calibration curve with a correlation coefficient (R2) > 0.995.
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¢ Accuracy: Determine the recovery, which should be within 83—110%.
e Precision: The relative standard deviation (RSD) should be < 3%.

o Limits of Detection (LOD) and Quantification (LOQ): Establish the lowest concentration of the
analyte that can be reliably detected and quantified.
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Caption: Proposed mechanism of N-Nitrosofolic acid inducing apoptosis in cancer cells.

Workflow for LC-MS/MS Analysis of N-Nitrosofolic Acid
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Caption: Analytical workflow for the quantification of N-Nitrosofolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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